Cas no 1270364-16-3 (3-4-(1H-pyrazol-1-yl)phenylmorpholine)

• Product Name: 3-4-(1H-pyrazol-1-yl)phenylmorpholine
• CAS No: 1270364-16-3
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6117973
• PubChem ID: 82618770
• Update Time: 2025-06-07

3-4-(1H-pyrazol-1-yl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-4-(1H-pyrazol-1-yl)phenylmorpholine
• 1270364-16-3
• EN300-1847693
• 3-[4-(1H-pyrazol-1-yl)phenyl]morpholine

• Inchi： 1S/C13H15N3O/c1-6-15-16(8-1)12-4-2-11(3-5-12)13-10-17-9-7-14-13/h1-6,8,13-14H,7,9-10H2
• InChI Key： KYQCXCQXQRNYKZ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=CC=2)N2C=CC=N2)C1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-4-(1H-pyrazol-1-yl)phenylmorpholine

Introduction to 3-4-(1H-pyrazol-1-yl)phenylmorpholine (CAS No. 1270364-16-3)

3-4-(1H-pyrazol-1-yl)phenylmorpholine, a compound with the CAS number 1270364-16-3, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a pyrazole moiety, both of which contribute to its potential biological activities and therapeutic applications.

The molecular formula of 3-4-(1H-pyrazol-1-yl)phenylmorpholine is C₁₅H₁₆N₂O, and its molecular weight is approximately 240.30 g/mol. The compound's structure consists of a phenyl ring substituted with a morpholine group at the 4-position and a pyrazole ring at the 3-position. This arrangement provides a scaffold that can interact with various biological targets, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-4-(1H-pyrazol-1-yl)phenylmorpholine in several therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. Research has shown that this compound can modulate serotonin receptors, specifically the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function.

In addition to its potential as a serotonin receptor modulator, 3-4-(1H-pyrazol-1-yl)phenylmorpholine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-4-(1H-pyrazol-1-yl)phenylmorpholine have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a successful therapeutic agent. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

In the context of drug development, the synthesis of 3-4-(1H-pyrazol-1-yl)phenylmorpholine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving coupling reactions and ring formation steps. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale, making it more accessible for further research and clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-4-(1H-pyrazol-1-yl)phenylmorpholine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant improvements in symptoms for patients with certain neurological disorders. However, more extensive studies are needed to fully understand its therapeutic potential and to identify any potential side effects.

In conclusion, 3-4-(1H-pyrazol-1-yl)phenylmorpholine (CAS No. 1270364-16-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.